Cas no 1805888-90-7 (1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one)

• Product Name: 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one
• CAS No: 1805888-90-7
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5000852
• Update Time: 2025-05-25

1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H12F2O2/c1-7-5-9(6-8(2)14)3-4-10(7)15-11(12)13/h3-5,11H,6H2,1-2H3
• InChI Key： BFBHEISZWCXHEO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)CC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one

Comprehensive Overview of 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one (CAS No. 1805888-90-7)

1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one, with the CAS number 1805888-90-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by its unique difluoromethoxy and methylphenyl substituents. Its molecular structure, C11H12F2O2, offers a blend of stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological activity through its fluorinated and aromatic components.

The compound’s synthetic versatility is one of its most notable features. Its propan-2-one backbone allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. These applications are highly relevant to ongoing research in metabolic disorders and inflammatory diseases, areas where users frequently search for novel therapeutic agents.

Another area of interest is the compound’s physicochemical properties. With a molecular weight of 214.21 g/mol, it exhibits moderate solubility in organic solvents, which is advantageous for laboratory-scale reactions. Its lipophilicity, influenced by the difluoromethoxy group, enhances membrane permeability—a critical factor in drug development. These attributes are often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic among pharmaceutical scientists.

From an industrial perspective, 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one is valued for its role in high-value chemical synthesis. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the demand for building blocks in medicinal chemistry. Its relevance to patented drug candidates further underscores its commercial importance. Searches for CAS 1805888-90-7 suppliers or bulk pricing reflect its growing market presence.

In the context of analytical chemistry, the compound’s spectroscopic signatures (e.g., NMR and mass spectrometry data) are well-documented, aiding in quality control and regulatory compliance. This aligns with the increasing emphasis on QC/QA protocols in chemical manufacturing, a recurring theme in industry discussions. Additionally, its stability under standard storage conditions makes it a practical choice for long-term research projects.

Looking ahead, the potential of 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one in personalized medicine and targeted therapies is an exciting frontier. As the scientific community explores precision medicine, compounds with modular structures like this one are likely to play a pivotal role. Its intersection with AI-driven drug design—another trending topic—highlights its relevance in modern research paradigms.

In summary, 1-(4-(Difluoromethoxy)-3-methylphenyl)propan-2-one (CAS 1805888-90-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, coupled with its synthetic flexibility, position it as a key player in advancing innovative chemical solutions. Whether you’re a researcher exploring new drug leads or an industry professional sourcing specialty chemicals, this compound offers compelling opportunities for innovation.